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Introduction

Sintered bauxite is a premium, high-strength ceramic proppant utilized in hydraulic fracturing
operations to ensure the sustained productivity of oil and gas wells, particularly in deep, high-
pressure reservoirs.[1] Unlike conventional frac sand, which is prone to crushing under high
closure stresses, sintered bauxite maintains its integrity, providing a durable, highly conductive
pathway for hydrocarbon flow.[1] These application notes provide a comprehensive overview of
the properties, manufacturing, and standardized testing protocols for sintered bauxite
proppants, intended for researchers, scientists, and professionals in the energy sector.

Manufacturing Process

Sintered bauxite proppants are manufactured from high-quality bauxite ore through a multi-
stage process:

o Raw Material Preparation: The process begins with the crushing and grinding of bauxite ore
into a fine powder.[2] Additional materials like manganese powder and other mineralizers
may be mixed in to achieve desired properties.[2][3]

o Pelletization: The powdered mixture is then pelletized, or formed into small, spherical beads,
a critical step for ensuring optimal sphericity and roundness.[3]

» Sintering: The pellets are subsequently sintered at high temperatures, typically between
1300°C and 1500°C.[3] This high-temperature firing process transforms the bauxite into a
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dense, durable ceramic with high compressive strength.

o Cooling and Classification: After sintering, the proppants are cooled and then screened to
classify them into specific mesh size distributions, such as 20/40, 30/50, or 40/70, to meet
the requirements of different fracturing jobs.[3]

Key Advantages of Sintered Bauxite Proppants

o Exceptional Crush Resistance: Sintered bauxite exhibits superior strength and resistance to
crushing under high closure pressures, ensuring the longevity of the proppant pack and
maintaining fracture conductivity.[4][5]

o High Conductivity: The high strength and uniform, spherical shape of sintered bauxite
particles create a highly permeable proppant pack, facilitating the efficient flow of oil and gas.

o Thermal Stability: Bauxite proppants can withstand the high-temperature environments often
encountered in deep wells.

o Chemical Inertness: They are resistant to chemical degradation from formation fluids and
fracturing chemicals.

Data Presentation: Typical Properties of Sintered
Bauxite Proppants

The following tables summarize the typical physical and performance properties of sintered
bauxite proppants based on industry standards.

Table 1: Physical Properties of Sintered Bauxite Proppants
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Property Typical Value API/ISO Test Method
Apparent Density 3.50 - 3.80 g/cm3 API STD 19C
Bulk Density 1.90 - 2.10 g/cm? API STD 19C
Sphericity =09 API STD 19C
Roundness 20.9 API STD 19C
Acid Solubility <3% API STD 19C
Turbidity <100 FTU API STD 19C

Table 2: Crush Resistance of Sintered Bauxite Proppants (Percent Fines Generated)

Closure Stress (psi) 20/40 Mesh 30/50 Mesh
5,000 < 1% < 1%
7,500 <2% <2%
10,000 <4% <4%
12,500 < 6% < 6%
15,000 < 8% < 8%

Data presented are typical values and may vary depending on the specific product and
manufacturer.

Table 3: Long-Term Conductivity of Sintered Bauxite Proppants (md-ft)
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Closure Stress (psi) 20/40 Mesh 30/50 Mesh
2,000 > 10,000 > 8,000
4,000 > 9,000 > 7,000
6,000 > 8,000 > 6,000
8,000 > 7,000 > 5,000
10,000 > 6,000 > 4,000

Conductivity values are dependent on test conditions, including temperature and proppant
concentration.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate sintered
bauxite proppants, based on American Petroleum Institute (API) and International
Organization for Standardization (ISO) standards.[1][6]

Crush Resistance Test (APl STD 19C / ISO 13503-2)

Objective: To determine the structural integrity of the proppant under high compressive loads.

Apparatus:

Crush cell with a piston

Hydraulic press capable of applying a constant loading rate

Sieves for particle size analysis

Balance

Procedure:
o Arepresentative sample of the proppant is sieved to obtain a specific mesh size fraction.

» The proppant is placed in the crush cell to a specified volume.
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A piston is placed on top of the proppant pack.

The cell is placed in a hydraulic press, and a compressive load is applied at a constant rate
(e.g., 2000 psi/min) up to the target closure stress.[7]

The load is held for a specified duration (e.g., 2 minutes).
The load is released, and the proppant sample is carefully removed from the cell.

A sieve analysis is performed on the crushed sample to separate the fines (particles smaller
than the original mesh size).

The mass of the fines is measured and expressed as a percentage of the initial sample
mass.

Long-Term Conductivity Test (APl RP 19D)

Objective: To measure the permeability and conductivity of a proppant pack under simulated
reservoir conditions of closure stress and temperature.

Apparatus:

Conductivity cell with pistons and fluid inlet/outlet ports

Hydraulic press to apply closure stress

Fluid pump to flow a test fluid (e.g., 2% KCI solution) at a constant rate

Differential pressure transducer to measure pressure drop across the proppant pack
Heating system to maintain the desired test temperature

Data acquisition system

Procedure:

e The proppant is placed between two core slabs (e.g., Ohio sandstone) inside the
conductivity cell to a specified concentration (e.g., 2 Ibs/ft?).
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e The cell is placed in a hydraulic press, and an initial closure stress is applied.

e The cell is heated to the desired test temperature (e.g., 250°F for ceramic proppants).[8]
o The test fluid is flowed through the proppant pack at a constant rate.

e The pressure drop across the proppant pack and the flow rate are measured.

e The closure stress is incrementally increased to the next level, and the measurements are
repeated.[8] This is typically held for 50 hours at each stress level.[8]

e The permeability and conductivity are calculated at each stress level using Darcy's law.

Sphericity and Roundness Determination (APl STD 19C)

Objective: To visually assess the shape of the proppant particles, which influences packing
efficiency and conductivity.

Apparatus:

e Microscope with a magnification of 10x to 40x

e Krumbein and Sloss chart for visual comparison of sphericity and roundness
Procedure:

o Arepresentative sample of the proppant is spread on a microscope slide.

« Individual proppant grains are observed under the microscope.

e The shape of each grain is compared to the outlines on the Krumbein and Sloss chart.

e Each grain is assigned a value for sphericity and roundness based on the best visual match
on the chart (ranging from 0.1 to 0.9).

e The average sphericity and roundness for a statistically significant number of grains (typically
20-25) are calculated.
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Mandatory Visualizations
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Caption: Bauxite Proppant Manufacturing Workflow

Proppant Evaluation Experimental Workflow

Proppant Sample

T N

Crush Resistance Test (API STD 19C) Conductivity Test (API RP 19D) Sphericity & Roundness (API STD 19C) Density Tests (APl STD 19C)

Performance Data

Click to download full resolution via product page

Caption: Proppant Evaluation Experimental Workflow
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Logical Relationship: Bauxite Properties and Performance
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Caption: Relationship between Bauxite Properties and Performance

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydraulic-fracturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://d-nb.info/135531156X/34
https://www.testresources.net/applications/proppant-crush-test-for-frac-sand-resin-coated-sand-and-ceramic-proppant
https://onepetro.org/SPEHFTC/proceedings-abstract/17HFTC/17HFTC/195229
https://www.benchchem.com/product/b576324#use-of-bauxite-as-a-proppant-in-hydraulic-fracturing
https://www.benchchem.com/product/b576324#use-of-bauxite-as-a-proppant-in-hydraulic-fracturing
https://www.benchchem.com/product/b576324#use-of-bauxite-as-a-proppant-in-hydraulic-fracturing
https://www.benchchem.com/product/b576324#use-of-bauxite-as-a-proppant-in-hydraulic-fracturing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

